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Compound of Interest

Compound Name:
2-fluoro-5-(hydroxymethyl)benzoic

Acid

Cat. No.: B1304772 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for trained professionals in research

and development. It is not a substitute for a comprehensive risk assessment and should be

used in conjunction with institutional safety protocols and the most current Safety Data Sheet

(SDS) from the supplier.

Introduction
2-fluoro-5-(hydroxymethyl)benzoic acid (CAS No: 481075-38-1) is a fluorinated aromatic

carboxylic acid.[1][2][3] Its structural features, including a carboxylic acid, a hydroxymethyl

group, and a fluorine atom, make it a potentially valuable building block in medicinal chemistry

and materials science. As with any chemical substance, a thorough understanding of its

hazards and proper handling procedures is paramount to ensure the safety of laboratory

personnel and the integrity of research. This guide provides an in-depth overview of the safety

and handling of 2-fluoro-5-(hydroxymethyl)benzoic acid.

Hazard Identification and Classification
2-fluoro-5-(hydroxymethyl)benzoic acid is classified as a hazardous substance. The primary

hazards are related to irritation of the skin, eyes, and respiratory system.[3]

GHS Classification:[1][3]
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Skin Irritation: Category 2[3]

Serious Eye Irritation: Category 2A[3]

Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory tract irritation)[3]

Signal Word: Warning[3]

Hazard Statements:[3]

H315: Causes skin irritation.[3]

H319: Causes serious eye irritation.[3]

H335: May cause respiratory irritation.[3]

The following table summarizes the hazard information from available Safety Data Sheets.

Hazard Class GHS Category Signal Word Hazard Statement

Skin

Corrosion/Irritation
2 Warning

H315: Causes skin

irritation

Serious Eye

Damage/Eye Irritation
2A Warning

H319: Causes serious

eye irritation

Specific target organ

toxicity (single

exposure)

3 Warning
H335: May cause

respiratory irritation

Physical and Chemical Properties
Limited information is available regarding the physical and chemical properties of 2-fluoro-5-
(hydroxymethyl)benzoic acid.
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Property Value

Molecular Formula C₈H₇FO₃

Molecular Weight 170.14 g/mol

Physical State Solid

CAS Number 481075-38-1

Safe Handling and Storage
Proper handling and storage procedures are crucial to minimize exposure and maintain the

chemical's integrity.

4.1. Personal Protective Equipment (PPE)

A comprehensive assessment of the risks should be conducted before handling. The following

PPE is recommended:[3]

Protection Type Specification

Eye/Face

Chemical safety goggles or glasses with side

shields. A face shield may be necessary for

splash hazards.

Hand

Chemically resistant gloves (e.g., nitrile,

neoprene). Inspect gloves for integrity before

each use.

Body

Laboratory coat, long-sleeved clothing. For

larger quantities or splash potential, a chemical-

resistant apron may be required.

Respiratory

Use in a well-ventilated area. If dusts are

generated and ventilation is inadequate, a

NIOSH-approved respirator with a particulate

filter is recommended.

4.2. Handling

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2700%2F2729-3-12.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1304772?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Work in a well-ventilated area, preferably in a chemical fume hood.[3]

Avoid generating dust.[3]

Avoid contact with skin, eyes, and clothing.[3]

Do not breathe dust.[3]

Wash hands thoroughly after handling.[3]

Do not eat, drink, or smoke in the laboratory.[3]

4.3. Storage

Store in a tightly closed container in a dry, cool, and well-ventilated area.[3]

The compound is reported to be hygroscopic; store under an inert atmosphere if necessary.

[3]

Store away from incompatible materials such as strong oxidizing agents.[3]

First Aid Measures
In case of exposure, immediate action is critical.
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Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention.[3]

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes.

Remove contaminated clothing. Seek medical

attention if irritation persists.[3]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[3]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[3]

Accidental Release Measures and Disposal
6.1. Accidental Release

Evacuate the area and ensure adequate ventilation.

Wear appropriate personal protective equipment (PPE).

Avoid generating dust.

Carefully sweep up the solid material and place it into a suitable, labeled container for

disposal.[3]

Clean the spill area thoroughly with a suitable solvent and then with soap and water.

6.2. Disposal
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Dispose of waste in accordance with all applicable federal, state, and local regulations.

The material may be disposed of by incineration in a licensed facility.

Experimental Protocols
Note: As of the date of this document, specific, peer-reviewed experimental protocols for the

synthesis, purification, and analysis of 2-fluoro-5-(hydroxymethyl)benzoic acid are not

readily available in the public domain. The information below provides a general workflow.

Researchers should develop specific protocols based on established chemical principles and

perform thorough risk assessments.

General Workflow for Handling and Use
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General Workflow for Handling 2-fluoro-5-(hydroxymethyl)benzoic acid

Preparation

Handling

Cleanup & Disposal

Conduct Risk Assessment

Don Appropriate PPE

Set up in Fume Hood

Weigh Solid Compound

Dissolve in Solvent

Perform Reaction

Quench Reaction (if applicable)

Segregate Waste

Dispose of Waste Properly

Decontaminate Glassware & Surfaces

Click to download full resolution via product page

Caption: A generalized workflow for the safe handling of chemical compounds.
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Biological Activity and Signaling Pathways
There is currently no publicly available data on the specific biological activity or signaling

pathways associated with 2-fluoro-5-(hydroxymethyl)benzoic acid. Its structural similarity to

other benzoic acid derivatives suggests potential applications in drug discovery, but this would

require empirical validation.

Hazard Identification and Response Logic
The following diagram illustrates the logical flow for identifying and responding to the hazards

associated with 2-fluoro-5-(hydroxymethyl)benzoic acid based on the available safety data.

Hazard Identification and Response for 2-fluoro-5-(hydroxymethyl)benzoic acid

Identified Hazards

Potential Exposure Routes

Preventative Measures First Aid Response

Skin Irritation (H315)

Skin/Eye Contact

Eye Irritation (H319)Respiratory Irritation (H335)

Inhalation of Dust

Wear Appropriate PPE (Gloves, Goggles) Wash Skin with Soap & Water Flush Eyes with WaterUse in Well-Ventilated Area / Fume Hood Avoid Dust Generation Move to Fresh Air

Seek Medical Attention

Click to download full resolution via product page
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Caption: Logical flow from hazard identification to preventative measures and first aid

response.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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